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This technical support center provides troubleshooting guidance and frequently asked
qguestions (FAQs) for researchers, scientists, and drug development professionals using JPL's
gravitational field data to improve the accuracy of their models.

General FAQs

Q1: What types of gravitational field data does JPL provide?

Al: JPL provides a range of gravitational field data, primarily through missions like the Gravity
Recovery and Climate Experiment (GRACE) and its successor, GRACE-Follow On (GRACE-
FO). This data is typically available as spherical harmonic models, which represent the
gravitational potential of a celestial body.[1][2] These models can be used to understand mass
variations on Earth, such as changes in ice sheets, groundwater, and sea level.[3][4]
Additionally, JPL's Solar System Dynamics group offers ephemeris data for planets, moons,
and other celestial bodies, which includes their precise orbits under gravitational influences.[2]

Q2: Where can | access JPL's gravitational field data?

A2: JPL's gravitational field data is accessible through several portals. The GRACE and
GRACE-FO data, including monthly mass grids, are available on the GRACE Tellus website
and the Physical Oceanography Distributed Active Archive Center (PO.DAAC).[5][6] For
planetary and solar system body ephemerides, the JPL Horizons system is the primary source.
[7] The Planetary Data System (PDS) Geosciences Node also archives spherical harmonic
models of gravity fields for various celestial bodies.[1]

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b12372427?utm_src=pdf-interest
https://www.benchchem.com/product/b12372427?utm_src=pdf-body
https://www.benchchem.com/product/b12372427?utm_src=pdf-body
https://www.benchchem.com/product/b12372427?utm_src=pdf-body
https://pds-geosciences.wustl.edu/dataserv/gravity_model_desc.htm
https://ssd.jpl.nasa.gov/tools/gravity.html
https://grace.jpl.nasa.gov/about/faq/
https://gracefo.jpl.nasa.gov/about/faq/
https://www.benchchem.com/product/b12372427?utm_src=pdf-body
https://ssd.jpl.nasa.gov/tools/gravity.html
https://www.benchchem.com/product/b12372427?utm_src=pdf-body
https://www.benchchem.com/product/b12372427?utm_src=pdf-body
https://grace.jpl.nasa.gov/data/monthly-mass-grids/
https://podaac.jpl.nasa.gov/gravity/gracefo-documentation
https://www.benchchem.com/product/b12372427?utm_src=pdf-body
https://ssd.jpl.nasa.gov/horizons/manual.html
https://pds-geosciences.wustl.edu/dataserv/gravity_model_desc.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12372427?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Troubleshooting & Optimization

Check Availability & Pricing

Q3: What is the typical spatial and temporal resolution of GRACE/GRACE-FO data?

A3: GRACE and GRACE-FO data can resolve mass changes over spatial scales of
approximately 300x300 kilometers.[3] The temporal resolution is typically monthly, though
some data products may have different time steps.[3][8] It's important to note that at smaller
spatial scales, there's a higher chance of "signal leakage" from surrounding areas, which can
affect the accuracy of your results.[3]

Troubleshooting for Earth Science Models

Q4: My model results using GRACE data show persistent North-South "stripes.” What causes
this and how can | fix it?

A4: The North-South "stripes" are a known artifact in GRACE data, resulting from
measurement errors that are non-uniform.[5][9] To mitigate this, a "destriping" filter should be
applied during data processing. These filters are designed to identify and remove the correlated
errors that cause the striping pattern.[5]

Q5: I'm observing discrepancies in my model that seem to be time-variable. What are the
common sources of temporal errors in GRACE data?

A5: Time-variable discrepancies in GRACE data can often be attributed to uncorrected or mis-
modeled short-term mass redistribution signals. The most significant of these are:

o Tidal Effects: Gravitational effects from ocean and atmospheric tides need to be corrected
for. Errors in tidal models, especially in shallow seas and high latitudes, can introduce
inaccuracies.[10]

o Atmospheric Mass Redistribution: Changes in atmospheric pressure cause variations in the
gravitational field. While models are used to remove these effects, residual errors can
remain.[5]

e Hydrological Signals: Short-period variations in surface water mass can also affect the
monthly gravity estimates if not properly accounted for.[11]

Q6: How do I account for missing data in the GRACE/GRACE-FO time series?
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A6: The GRACE and GRACE-FO missions have had periods with missing data due to
instrument issues or battery management.[8] When comparing your model output to GRACE
data, it is recommended to match the sub-monthly sampling by only using the days for which
GRACE data is available in your monthly averages.[8] For filling larger gaps, various
interpolation techniques have been developed, some of which incorporate data from other
satellite missions or hydrological models.[12]

For Drug Development Professionals: Modeling
Microgravity

Q7: How can JPL's gravitational data be relevant to drug development?

A7: While indirect, the application lies in the precise modeling of microgravity environments,
such as that on the International Space Station (ISS). Microgravity has been shown to be
beneficial for protein crystallization and the development of 3D cell cultures, both of which are
crucial for drug discovery.[13][14][15] By providing highly accurate orbital and gravitational field
data, JPL's datasets can be used to refine computational fluid dynamics (CFD) models that
simulate the microgravity conditions of an orbiting laboratory.[16] This allows for more accurate
predictions of fluid behavior and its impact on biological experiments.[16]

Q8: | am developing a CFD model for a protein crystallization experiment on the ISS. What
gravitational factors should | consider?

A8: For a high-fidelity CFD model of a microgravity environment, you should consider:
» Gravitational Gradient: The slight variation in gravity across the experiment apparatus.

o g-jitter: Small vibrations and accelerations on the spacecraft that can disturb the microgravity
environment.

» Orbital Mechanics: The precise orbital path and any perturbations, which can be obtained
from JPL's ephemeris data.

These factors can influence convection and sedimentation within the experiment, which in turn
affects the quality of protein crystal growth.[17][18]
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Q9: My simulation of a 3D cell culture in microgravity isn't matching experimental results. What
could be the issue?

A9: Discrepancies between simulated and experimental results in microgravity cell culture can
arise from the complexities of fluid dynamics in that environment. The motion of a rotating wall
vessel or other bioreactor, combined with the near-absence of gravity, can induce shear
stresses and convection that are difficult to model.[19] It's crucial that your CFD model
accurately accounts for the geometry of the culture flask and the specific motions of the
experimental setup.[19] Using precise orbital data from JPL can help to correctly initialize the
external gravitational forces in your simulation.

Data Presentation

Table 1: Comparison of GRACE and GRACE-FO Mission Parameters

Parameter GRACE Mission GRACE-FO Mission
Launch Date March 17, 2002 May 22, 2018

Mission Duration ~15 years 5 years (designed)
Initial Altitude ~500 km ~500 km

End of Mission Altitude ~300 km ~300 km

. _ _ Microwave and Laser Ranging
Primary Ranging System Microwave
Interferometer

Source:[4][20]
Experimental Protocols
Protocol 1: Correcting for Tidal and Atmospheric Effects in GRACE Data

o Obtain Level-2 GRACE Data: Download the spherical harmonic coefficients from a JPL data
portal.

e Acquire AOD1B Product: Download the Atmospheric and Ocean De-aliasing Level-1B
(AOD1B) product. This contains data to correct for short-term atmospheric and oceanic mass
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variations.[6]

o Apply Corrections: Subtract the AOD1B fields from the Level-2 data to remove the modeled
atmospheric and tidal signals.

 Filter Data: Apply a destriping filter to remove correlated North-South errors.

» Smooth Data: Apply a spatial smoothing filter (e.g., Gaussian) to reduce noise at shorter
wavelengths.[5]

Visualizations

Data Acquisition

Raw JPL Gravity Data

(Level-1B/Level-2) Data Pre-processing Modeling Analysis & Validation
Apply Corrections Filtering & Smoothing Integrate into Model Outout Validate against
Tldal Atmospheric) (Destriping, Gaussian) Scientific Model P Independent Data
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Click to download full resolution via product page

Caption: Workflow for integrating JPL gravitational data into a scientific model.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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